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This guide provides an objective comparison of the performance of leading Monte Carlo

simulation codes in predicting the criticality of Uranium-235 (U-235) systems. The validation of

these computational tools is paramount for the safe design and operation of nuclear reactors,

storage of nuclear materials, and other applications in nuclear science and technology. The

performance of three prominent Monte Carlo codes—MCNP (Monte Carlo N-Particle), Serpent,

and Geant4—is compared against well-established experimental data from the International

Criticality Safety Benchmark Evaluation Project (ICSBEP) handbook.

Data Presentation: Comparison of Calculated k-
effective Values
The effective neutron multiplication factor (k-effective or keff) is a measure of the criticality of a

nuclear system. A keff value of 1.0 indicates a critical state, where the neutron population is

self-sustaining. The following tables summarize the calculated keff values from MCNP and

Serpent for three selected U-235 benchmarks from the ICSBEP handbook, which represent

different neutron energy spectra and compositions. The experimental benchmark keff is

considered to be 1.0 with an associated uncertainty.

Note on Geant4 Data: Despite extensive searches for validation studies of Geant4 on these

specific ICSBEP benchmarks, directly comparable keff values were not found in the public
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literature.[1] General validation studies for Geant4 in criticality applications exist, but they do

not always report results for these standard benchmarks, making a direct comparison in this

format challenging.

Table 1: HEU-MET-FAST-001 (Godiva) - A bare sphere of highly enriched uranium metal,

characterized by a fast neutron spectrum.[2][3]

Monte Carlo Code Nuclear Data Library
Calculated keff (± standard
deviation)

MCNP ENDF/B-VII.0 0.99990 ± 0.00008

Serpent ENDF/B-VII.0 0.99954 ± 0.00029

Table 2: HEU-SOL-THERM-001 - A minimally reflected cylindrical tank of highly enriched uranyl

nitrate solution, characterized by a thermal neutron spectrum.[2][4][5][6]

Monte Carlo Code
Nuclear Data
Library

Case
Calculated keff (±
standard deviation)

MCNP ENDF/B-VII.1 Case 1 0.99849 ± 0.00056

Serpent ENDF/B-VII.1 Case 1 0.99802 ± 0.00036

MCNP ENDF/B-VII.1 Case 2 0.99499 ± 0.00061

Serpent ENDF/B-VII.1 Case 2 0.99562 ± 0.00037

MCNP ENDF/B-VII.1 Case 10 0.99264 ± 0.00049

Serpent ENDF/B-VII.1 Case 10 0.99178 ± 0.00032

Table 3: LEU-COMP-THERM-001 - Water-moderated lattices of low-enriched uranium oxide

fuel rods, characterized by a thermal neutron spectrum.
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Monte Carlo Code
Nuclear Data
Library

Case
Calculated keff (±
standard deviation)

MCNP ENDF/B-VII.1 Case 1 0.9996 ± 0.0001

MCNP ENDF/B-VII.1 Case 2 0.9988 ± 0.0001

MCNP ENDF/B-VII.1 Case 3 0.9985 ± 0.0001

MCNP ENDF/B-VII.1 Case 4 0.9991 ± 0.0001

MCNP ENDF/B-VII.1 Case 5 0.9969 ± 0.0001

MCNP ENDF/B-VII.1 Case 6 0.9990 ± 0.0001

MCNP ENDF/B-VII.1 Case 7 0.9991 ± 0.0001

Experimental Protocols
The following are simplified descriptions of the experimental setups for the benchmark cases,

based on information from the ICSBEP handbook. For rigorous validation work, consulting the

full benchmark specifications in the ICSBEP handbook is essential.[3][7][8]

HEU-MET-FAST-001 (Godiva): This experiment consists of a bare, unreflected sphere of highly

enriched uranium metal.[2] The uranium is enriched to approximately 94% U-235.[2] The key

experimental parameter is the critical mass of the sphere. The geometry is simple, which

makes it an ideal benchmark for testing nuclear data and the fundamental physics of fast

neutron systems. The material composition, including isotopic abundances of uranium and any

impurities, is well-characterized.[2][4]

HEU-SOL-THERM-001: This series of experiments involves cylindrical tanks containing a

solution of highly enriched uranyl nitrate (UO₂(NO₃)₂).[4][5][6] The uranium is enriched to

approximately 93% U-235.[2][4] The experiments are minimally reflected and were performed

by varying the uranium concentration and determining the critical height of the solution in the

tank.[2][4] These benchmarks are valuable for validating the handling of thermal scattering data

for hydrogen in water and the cross-sections of materials in a solution.[2]

LEU-COMP-THERM-001: These experiments consist of water-moderated and reflected

square-pitched lattices of low-enriched uranium dioxide (UO₂) fuel rods. The uranium
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enrichment is approximately 2.35% U-235. The fuel rods are arranged in arrays, and the critical

number of rods or the critical water height is determined. These benchmarks are crucial for

validating the calculation of thermal neutron transport and interaction in heterogeneous

systems, which is typical for commercial light-water reactors.

Mandatory Visualization
The following diagrams illustrate the workflow and logical relationships in the validation of

Monte Carlo simulations for criticality analysis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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